2-Methyl-4-heptanol

Description

2-Methyl-4-heptanol is a chemical compound with the molecular formula C8H18O and a molecular weight of 130.23 g/mol . It is also known by other names, including 2-methylheptan-4-ol, 6-methyl-4-heptanol, and 4-heptanol, 2-methyl- . The IUPAC name for this substance is 2-methylheptan-4-ol . It has a density of 0.810 g/mL, a molar volume of 160.8 mL/mol, and a refractive index of 1.420 . The melting point of 2-Methyl-4-heptanol is -81 °C, and its boiling point is 166 °C .

This chemical's structure can be represented through various identifiers, such as the InChI code InChI=1S/C8H18O/c1-4-5-8(9)6-7(2)3/h7-9H,4-6H2,1-3H3 and the InChIKey QXPLZEKPCGUWEM-UHFFFAOYSA-N . The SMILES notation is CCCC(O)CC(C)C . 2-Methyl-4-heptanol has a dielectric constant of 3.30 and a molecular refractive power of 40.66 mL/mol .

A similar compound, 2-Methyl-4-propyl-4-heptanol, has the molecular formula C11H24O and a molecular weight of 172.31 g/mol .

• CAS No.: 21570-35-4
• Product Name: 2-Methyl-4-heptanol
• Molecular Formula: C8H18O
• Molecular Weight: 130.23 g/mol
• IUPAC Name: 2-methylheptan-4-ol
• Standard InChI: InChI=1S/C8H18O/c1-4-5-8(9)6-7(2)3/h7-9H,4-6H2,1-3H3
• Standard InChIKey: QXPLZEKPCGUWEM-UHFFFAOYSA-N
• SMILES: CCCC(CC(C)C)O
• Canonical SMILES: CCCC(CC(C)C)O
• Synonyms: 2-methylheptan-4-ol;Einecs 244-448-7; 2,6-Dimethylhexan-4-ol; 6-Methyl-4-heptanol; 4-Heptanol,2-methyl; 2-methyl-heptan-4-ol; 2,6-dimethyl-4-hexanol
• PubChem Compound: 89517
• Last Modified: Aug 15 2023